Cas no 28905-48-8 (2-O-[2-(3,4-dihydroxyphenyl)-3,5-dihydroxychromenium-7-yl]-beta-D-glucopyranose chloride)
28905-48-8 structure
Product Name:2-O-[2-(3,4-dihydroxyphenyl)-3,5-dihydroxychromenium-7-yl]-beta-D-glucopyranose chloride
CAS No:28905-48-8
MF:C21H21ClO11
MW:484.837846517563
CID:1436968
PubChem ID:185664
Update Time:2025-04-20
2-O-[2-(3,4-dihydroxyphenyl)-3,5-dihydroxychromenium-7-yl]-beta-D-glucopyranose chloride Chemical and Physical Properties
Names and Identifiers
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- 2-O-[2-(3,4-dihydroxyphenyl)-3,5-dihydroxychromenium-7-yl]-beta-D-glucopyranose chloride
- Cyanidin, beta-D-glucopyranoside
- 28905-48-8
- Cyanidin monoglucoside
- 1-Benzopyrylium, 2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-, chloride, mono-beta-D-glucopyranoside
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- Inchi: 1S/C21H20O11.ClH/c22-7-16-17(27)18(28)20(21(29)32-16)30-9-4-12(24)10-6-14(26)19(31-15(10)5-9)8-1-2-11(23)13(25)3-8;/h1-6,16-18,20-22,27-29H,7H2,(H3-,23,24,25,26);1H/t16-,17-,18+,20-,21-;/m1./s1
- InChI Key: AOYDIFJAPBNESL-GIICXGHVSA-N
- SMILES: [Cl-].O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)OC1C=C(C2=CC(=C(C3C=CC(=C(C=3)O)O)[O+]=C2C=1)O)O)O
Computed Properties
- Exact Mass: 462.9128
- Monoisotopic Mass: 484.077239
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 33
- Rotatable Bond Count: 4
- Complexity: 623
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 181
Experimental Properties
- PSA: 188.96
2-O-[2-(3,4-dihydroxyphenyl)-3,5-dihydroxychromenium-7-yl]-beta-D-glucopyranose chloride Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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